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Compound Name: N-Isopropylacetamide

Cat. No.: B072864 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Isopropylacetamide, a secondary amide, is a versatile chemical compound with

applications in various scientific and industrial sectors. Its unique properties make it a valuable

solvent and a key intermediate in the synthesis of more complex molecules, particularly within

the pharmaceutical industry.[1] This technical guide provides an in-depth overview of N-
Isopropylacetamide, covering its chemical identity, physical properties, synthesis protocols,

and known applications.

Chemical Identity and Synonyms
The definitive identifier for N-Isopropylacetamide is its CAS (Chemical Abstracts Service)

Registry Number.

Identifier Value

CAS Number 1118-69-0[2][3][4][5]

N-Isopropylacetamide is also known by a variety of synonyms, which are listed below to aid in

its identification across different chemical databases and publications.
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Synonym

2-Acetamidopropane[4][5][6][7]

Acetamide, N-isopropyl-[5]

Isopropylacetamide[5]

N-(1-Methylethyl)acetamide[5]

N-(1-Methylethyl)ethanamide[7]

N-(propan-2-yl)acetamide[4][6][7]

N-propan-2-ylacetamide[3]

NSC 44147[5][6]

Physicochemical Properties
A comprehensive summary of the key physicochemical properties of N-Isopropylacetamide is

provided in the table below. This data is essential for its handling, storage, and application in

experimental settings.
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Property Value Source(s)

Molecular Formula C₅H₁₁NO [4][5][6][7]

Molecular Weight 101.15 g/mol [2][4][5]

Appearance
Colorless to yellow to brown

liquid
[1][2]

Boiling Point 199.7 °C at 760 mmHg [4][6]

Density 0.861 g/cm³ [4][6]

Flash Point 100.5 °C [4][6]

Vapor Pressure 0.337 mmHg at 25 °C [4][6]

Refractive Index 1.405 [4]

pKa 16.31 ± 0.46 (Predicted) [4][6]

Storage Temperature Room Temperature [2][4][6]

InChI Key
PDUSWJORWQPNRP-

UHFFFAOYSA-N
[2]

Synthesis of N-Isopropylacetamide
N-Isopropylacetamide can be synthesized through various methods. A common laboratory-

scale preparation involves the N-acetylation of isopropylamine.

General Experimental Protocol: N-acetylation of
Isopropylamine
This protocol describes a general procedure for the synthesis of N-Isopropylacetamide using

isopropylamine and acetyl chloride.

Materials:

Isopropylamine

Acetyl chloride
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Acetonitrile

Hydroxyapatite-Cu₂O catalyst

Water

Ethyl acetate (EtOAc)

Petroleum ether (or other suitable crystallization solvent)

Procedure:

In a reaction vessel, a mixture of isopropylamine (1 mmol) and acetyl chloride (1 mmol) is

prepared in acetonitrile (5 mL).

Hydroxyapatite-Cu₂O (0.1 g) is added to the mixture under an air atmosphere.

The reaction mixture is refluxed at 50 °C. The progress of the reaction should be monitored

using Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature.

The solid catalyst is removed by filtration.

The residue is washed with water, followed by ethyl acetate (3 x 10 mL).

The solvent is removed from the filtrate under reduced pressure.

The resulting crude product can be purified by crystallization from petroleum ether or a

mixture of ethyl acetate and petroleum ether, or by column chromatography on silica gel.[8]
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Reactants & Catalyst
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Caption: General workflow for the synthesis of N-Isopropylacetamide.

Applications in Research and Drug Development
N-Isopropylacetamide serves as a valuable building block and solvent in various chemical

syntheses.[1] Its utility in the pharmaceutical industry is primarily as a solvent in drug

formulations and as a precursor in the synthesis of active pharmaceutical ingredients.[1][5]

While direct involvement of N-Isopropylacetamide in signaling pathways is not extensively

documented, the structurally related polymer, poly(N-isopropylacrylamide) (PNIPAM), is the

subject of significant research in drug delivery and tissue engineering. This polymer exhibits

thermoresponsive properties, making it a "smart" material for controlled release applications.

Safety Information
N-Isopropylacetamide is associated with certain hazards and should be handled with

appropriate safety precautions.
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Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Precautionary Statements: P261, P280, P305, P338, P351.[2]

Users should always consult the latest Safety Data Sheet (SDS) before handling this chemical.

Conclusion
N-Isopropylacetamide is a chemical compound with a well-defined profile and established

utility in chemical synthesis and the pharmaceutical industry. The information provided in this

guide, from its fundamental properties to its synthesis, offers a solid foundation for researchers

and professionals working with this compound. Further research into its biological interactions

may yet uncover new applications for N-Isopropylacetamide and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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